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Compound of Interest

Compound Name: ML67-33

Cat. No.: B15587283 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive, step-by-step guide for the

safe disposal of ML67-33, a two-pore potassium channel activator. Adherence to these

procedures is critical for minimizing risks and maintaining a safe research environment.

Chemical and Physical Properties of ML67-33
A thorough understanding of the properties of ML67-33 is the first step toward safe handling

and disposal. Key data for this compound are summarized in the table below.

Property Value

Molecular Formula C₁₈H₁₇Cl₂N₅

Molecular Weight 374.27 g/mol

Appearance Solid

Solubility Soluble in DMSO to 100 mM

CAS Number 1443290-89-8

Storage Store at -20°C
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ML67-33 is a chlorinated organic compound. Such substances should never be disposed of

down the sink or in regular trash as they can be harmful to the environment.[1][2] Improper

disposal is not only a safety hazard but also illegal in many jurisdictions.[1]

Step 1: Personal Protective Equipment (PPE)

Before handling ML67-33 for disposal, ensure you are wearing the appropriate personal

protective equipment (PPE). This includes:

Chemical-resistant gloves (butyl rubber gloves are recommended when working with DMSO

solutions).[3]

Safety goggles or a face shield.[4]

A lab coat.

Step 2: Waste Segregation and Collection

Proper segregation of chemical waste is crucial to prevent dangerous reactions.

Solid Waste:

Collect pure, unused ML67-33 and any materials contaminated with the solid compound

(e.g., weighing paper, contaminated gloves, or paper towels) in a designated, leak-proof,

and clearly labeled hazardous waste container.[1][5]

The container should be labeled as "Hazardous Waste" and clearly indicate the contents,

including the full chemical name "ML67-33".[6]

Liquid Waste (DMSO Solutions):

Solutions of ML67-33 in DMSO should be collected in a separate, leak-proof container

designated for halogenated organic solvent waste.[1][7] Do not mix with non-halogenated

solvents.[1]

Since DMSO can facilitate the absorption of other chemicals through the skin, extra

caution is necessary when handling these solutions.[3][4]
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The liquid waste container must be kept closed except when adding waste and should be

stored in a well-ventilated area, away from heat and ignition sources.[3][8] The container

must be clearly labeled with "Hazardous Waste," the full chemical names of the contents

(ML67-33 and Dimethyl Sulfoxide), and the approximate concentrations.[6]

Contaminated Sharps:

Any sharps, such as needles or razor blades, contaminated with ML67-33 must be

disposed of in a designated, puncture-resistant sharps container that is clearly labeled as

containing chemically contaminated sharps.[1][5]

Step 3: Storage of Hazardous Waste

Store hazardous waste containers in a designated satellite accumulation area (SAA) within the

laboratory.[6] This area should be under the control of laboratory personnel and inspected

weekly.[6] Ensure that incompatible waste types are segregated to prevent accidental mixing.

[6][8]

Step 4: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste.[8] Only licensed hazardous waste disposal

companies are permitted to transport and dispose of this type of waste.[6]

Experimental Protocols
This document focuses on disposal procedures. For detailed experimental protocols involving

ML67-33, please refer to the specific publications citing its use.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of ML67-33 and its associated waste streams.
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Caption: Disposal workflow for ML67-33 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Guide to the Proper Disposal of ML67-33].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15587283#ml67-33-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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